Pelophylaxin-4
Description
Pelophylaxin-4 is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the Pelophylax genus of frogs, notably Pelophylax ridibundus (Marsh Frog). It is part of the innate immune defense system in amphibians, exhibiting broad-spectrum activity against bacteria, fungi, and enveloped viruses. Structurally, this compound comprises 24 amino acid residues, with a molecular weight of approximately 2.8 kDa. Its α-helical conformation and amphipathic design enable membrane disruption, a common mechanism among AMPs. Studies highlight its efficacy against multidrug-resistant pathogens, such as Staphylococcus aureus and Pseudomonas aeruginosa, with minimal hemolytic activity at therapeutic concentrations .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
ILPFLAGLFSKIL |
Origin of Product |
United States |
Comparison with Similar Compounds
Pharmacological and Stability Profiles
Table 3: Physicochemical Stability
| Compound | Protease Resistance | Thermal Stability (°C) | pH Stability Range |
|---|---|---|---|
| This compound | Moderate | 60 | 4.0–9.0 |
| Magainin-2 | Low | 50 | 5.0–8.5 |
| Temporin-L | High | 70 | 3.5–10.0 |
| Bombinin H2 | Low | 45 | 6.0–8.0 |
This compound’s moderate protease resistance and broad pH tolerance (4.0–9.0) make it suitable for topical applications, whereas Temporin-L’s exceptional thermal stability (70°C) supports industrial use .
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